Cas no 1401668-50-5 ((S)-2-Amino-1-[(S)-3-(isopropyl-methyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one)

• Product Name: (S)-2-Amino-1-[(S)-3-(isopropyl-methyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one
• CAS No: 1401668-50-5
• MF: C₁₄H₂₉N₃O
• MW: 255.399563550949
• CID: 2158679
• Update Time: 2025-06-03

(S)-2-Amino-1-[(S)-3-(isopropyl-methyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-1-[(s)-3-(isopropyl-methyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one
• (S)-2-Amino-1-((S)-3-(isopropyl(methyl)amino)piperidin-1-yl)-3-methylbutan-1-one
• AM97922
• (S)-2-Amino-1-[(S)-3-(isopropylmethylamino)piperidin-1-yl]-3-methyl-butan-1-one
• (S)-2-Amino-1-[(S)-3-(isopropyl-methyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one

• Inchi： 1S/C14H29N3O/c1-10(2)13(15)14(18)17-8-6-7-12(9-17)16(5)11(3)4/h10-13H,6-9,15H2,1-5H3/t12-,13-/m0/s1
• InChI Key： MCGFLHVDCRXJPS-STQMWFEESA-N
• SMILES： O=C([C@H](C(C)C)N)N1CCC[C@@H](C1)N(C)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 278
• Topological Polar Surface Area: 49.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-Amino-1-[(S)-3-(isopropyl-methyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one

Compound Introduction: (S)-2-Amino-1-[(S)-3-(isopropyl-methyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one (CAS No. 1401668-50-5)

The compound (S)-2-Amino-1-[(S)-3-(isopropyl-methyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one, identified by its CAS number 1401668-50-5, is a sophisticated organic molecule with significant potential in the field of pharmaceutical research and development. This chiral amine derivative features a complex piperidine scaffold, which is a key structural motif in many bioactive molecules. Its stereochemistry, particularly the configuration at the stereogenic centers, plays a crucial role in determining its biological activity and interactions with biological targets.

In recent years, there has been growing interest in the development of novel pharmacological agents that leverage the unique properties of piperidine derivatives. The presence of multiple stereocenters in (S)-2-Amino-1-[(S)-3-(isopropyl-methyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one makes it a promising candidate for further investigation as a lead compound or intermediate in the synthesis of more complex molecules. The specific arrangement of substituents around the piperidine ring and the amine functionalities contributes to its potential binding affinity and selectivity for various biological targets.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules that have demonstrated efficacy in preclinical and clinical studies. For instance, piperidine derivatives have been extensively studied for their roles in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. The amine moiety in (S)-2-Amino-1-[(S)-3-(isopropyl-methyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one could potentially interact with these systems, offering a basis for exploring its pharmacological profile.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and enantioselectivity. The use of chiral auxiliaries or catalysts is often necessary to achieve the desired stereochemical outcome. Advances in asymmetric synthesis have made it increasingly feasible to produce enantiomerically pure forms of such complex molecules, which is critical for evaluating their biological activity without interference from racemic impurities.

Recent studies have highlighted the importance of conformational flexibility in bioactive molecules, particularly those targeting membrane-bound receptors. The piperidine ring in (S)-2-Amino-1-[(S)-3-(isopropyl-methyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one provides a framework that can adopt multiple conformations, potentially enhancing its ability to interact with diverse biological targets. This flexibility may be exploited to optimize binding affinity and reduce off-target effects, making it an attractive scaffold for drug discovery.

In addition to its potential as a lead compound, this compound may also serve as a valuable intermediate in the synthesis of more complex pharmacophores. By modifying specific substituents or appending functional groups, chemists can generate derivatives with tailored properties for targeted drug development. The availability of well-characterized starting materials like (S)-2-Amino-1-[(S)-3-(isopropyl-methyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one accelerates the process of exploring new chemical space and identifying novel therapeutic agents.

Computational modeling and molecular dynamics simulations have become indispensable tools in modern drug discovery, providing insights into the interactions between molecules and their biological targets. These techniques can be used to predict the binding mode of (S)-2-Amino-1-[(S)-3-(isopropyl-methyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one to various proteins and assess its potential pharmacological activity. Such simulations can guide experimental efforts by identifying key residues involved in binding and optimizing molecular design for improved efficacy.

The role of stereochemistry in determining biological activity cannot be overstated. The (S) configuration at the stereogenic centers in this compound is critical for its interaction with biological targets, and any deviation from this configuration could significantly alter its pharmacological profile. Therefore, careful attention must be paid to maintaining enantiomeric purity throughout synthetic and purification processes.

As our understanding of disease mechanisms continues to evolve, so does the demand for innovative therapeutic strategies. Compounds like (S)-2-Amino-1-[(S)-3-(isopropyl-methyl-amino)-piperidin-1-y l]-3-methyl-butan - 1 - one represent a significant step forward in addressing unmet medical needs. By leveraging cutting-edge synthetic methods and computational tools, researchers can accelerate the discovery and development of new drugs that offer improved efficacy and safety profiles.